N-(2-Aminoethyl)-5-chloroisoquinoline-8-sulfonamide N-(2-Aminoethyl)-5-chloroisoquinoline-8-sulfonamide N-(2-aminoethyl)-5-chloroisoquinoline-8-sulfonamide is a member of the class of isoquinolines that is isoquinoline-8-sulfonamide which is substituted by chlorine at position 5 and in which the sulfonamide nitrogen is substituted by a 2-aminoethyl group. It is an inhibitor of casein kinase I. It has a role as an EC 2.7.11.1 (non-specific serine/threonine protein kinase) inhibitor. It is a sulfonamide, a member of isoquinolines, an organochlorine compound and a primary amino compound.
Brand Name: Vulcanchem
CAS No.: 120615-25-0
VCID: VC20837760
InChI: InChI=1S/C11H12ClN3O2S/c12-10-1-2-11(18(16,17)15-6-4-13)9-7-14-5-3-8(9)10/h1-3,5,7,15H,4,6,13H2
SMILES: C1=CC(=C2C=CN=CC2=C1S(=O)(=O)NCCN)Cl
Molecular Formula: C11H12ClN3O2S
Molecular Weight: 285.75 g/mol

N-(2-Aminoethyl)-5-chloroisoquinoline-8-sulfonamide

CAS No.: 120615-25-0

Cat. No.: VC20837760

Molecular Formula: C11H12ClN3O2S

Molecular Weight: 285.75 g/mol

* For research use only. Not for human or veterinary use.

N-(2-Aminoethyl)-5-chloroisoquinoline-8-sulfonamide - 120615-25-0

Specification

Description N-(2-aminoethyl)-5-chloroisoquinoline-8-sulfonamide is a member of the class of isoquinolines that is isoquinoline-8-sulfonamide which is substituted by chlorine at position 5 and in which the sulfonamide nitrogen is substituted by a 2-aminoethyl group. It is an inhibitor of casein kinase I. It has a role as an EC 2.7.11.1 (non-specific serine/threonine protein kinase) inhibitor. It is a sulfonamide, a member of isoquinolines, an organochlorine compound and a primary amino compound.
CAS No. 120615-25-0
Molecular Formula C11H12ClN3O2S
Molecular Weight 285.75 g/mol
IUPAC Name N-(2-aminoethyl)-5-chloroisoquinoline-8-sulfonamide
Standard InChI InChI=1S/C11H12ClN3O2S/c12-10-1-2-11(18(16,17)15-6-4-13)9-7-14-5-3-8(9)10/h1-3,5,7,15H,4,6,13H2
Standard InChI Key OGKYMFFYOWUTKV-UHFFFAOYSA-N
SMILES C1=CC(=C2C=CN=CC2=C1S(=O)(=O)NCCN)Cl
Canonical SMILES C1=CC(=C2C=CN=CC2=C1S(=O)(=O)NCCN)Cl

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